Cas no 2034313-65-8 (N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 2034313-65-8
• MF: C₁₆H₁₂F₃N₃O₂S₂
• MW: 399.410591125488
• CID: 5837399
• PubChem ID: 122163132
• Update Time: 2025-06-13

N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide
• N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-2-(trifluoromethyl)benzenesulfonamide
• F6574-2036
• AKOS032464438
• 2034313-65-8
• N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]-2-(trifluoromethyl)benzenesulfonamide
• N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-2-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C16H12F3N3O2S2/c17-16(18,19)11-4-1-2-6-14(11)26(23,24)22-10-12-15(21-8-7-20-12)13-5-3-9-25-13/h1-9,22H,10H2
• InChI Key： WJZQYCAHBQLFGL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(F)(F)F)(NCC1C(C2=CC=CS2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 399.03230347g/mol
• Monoisotopic Mass: 399.03230347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Additional information on N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide

Research Briefing on N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide (CAS: 2034313-65-8)

In recent years, the compound N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide (CAS: 2034313-65-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique thiophene-pyrazine scaffold and trifluoromethyl group, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide involves a multi-step process that includes the condensation of thiophene-2-carboxaldehyde with pyrazine derivatives, followed by sulfonylation with 2-(trifluoromethyl)benzenesulfonyl chloride. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, such as the electron-withdrawing trifluoromethyl group and the heterocyclic thiophene-pyrazine moiety, are believed to contribute to its enhanced binding affinity and metabolic stability.

Pharmacological evaluations have revealed that N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. Specifically, it has been identified as a selective inhibitor of cyclooxygenase-2 (COX-2) and protein kinase B (Akt), both of which are critical targets in the treatment of chronic inflammation and cancer. In vitro studies using human cell lines have demonstrated its ability to suppress pro-inflammatory cytokines and induce apoptosis in cancer cells, with minimal cytotoxicity to normal cells.

In vivo studies have further validated the therapeutic potential of this compound. Animal models of rheumatoid arthritis and colorectal cancer have shown significant reduction in disease progression following treatment with N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide. These findings are supported by pharmacokinetic data indicating good oral bioavailability and a favorable safety profile. However, further preclinical studies are required to assess its long-term effects and potential drug-drug interactions.

Despite these promising results, challenges remain in the development of N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide as a clinical candidate. Issues such as solubility, formulation stability, and off-target effects need to be addressed. Recent efforts have focused on structural modifications and prodrug strategies to overcome these limitations. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate the translation of this compound into clinical trials.

In conclusion, N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2-(trifluoromethyl)benzene-1-sulfonamide represents a promising candidate for the treatment of inflammatory diseases and cancer. Its unique chemical structure and potent biological activity make it a valuable subject for further research. Continued investigation into its mechanism of action, optimization of its pharmacological properties, and evaluation of its clinical potential will be critical in advancing this compound towards therapeutic application.